BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Whitepaper: 5-Phenylpent-4-yn-2-ol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Phenyl-1-pentyn-4-ol
CAS No.: 16330-23-7
Cat. No.: B14806127

Get Quote

\ J

CAS 16330-23-7 | Homopropargylic Alcohol Scaffold[1]
[2][3]

Part 1: Executive Summary

5-Phenylpent-4-yn-2-ol (CAS 16330-23-7) is a versatile homopropargylic alcohol serving as a

critical intermediate in organic synthesis.[1][2][3] Structurally characterized by a terminal phenyl
ring connected via an internal alkyne spacer to a secondary alcohol, it bridges the gap between
simple acetylenes and complex heterocyclic scaffolds.[1][2][3]

Its primary utility lies in drug discovery as a precursor for dihydrofurans, pyrroles, and chiral
building blocks via enzymatic kinetic resolution.[1][2][3] This guide provides a comprehensive
analysis of its physicochemical properties, synthetic pathways, safety protocols (MSDS/SDS
alignment), and applications in pharmaceutical development.[1][2][3]

Part 2: Chemical Identity & Physicochemical Profile
Nomenclature & Identification
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Parameter Detail

IUPAC Name 5-Phenylpent-4-yn-2-ol

1-Phenyl-1-pentyn-4-ol; Methyl(3-phenylprop-2-
Common Synonyms )
ynyl)carbinol

CAS Number 16330-23-7

Molecular Formula C11H120

Molecular Weight 160.21 g/mol

SMILES CC(O)CC#Cclcceecl

InChl Key NMXNYNOQRGLEAE-UHFFFAOYSA-N

Physical Properties

o Appearance: Clear to pale yellow viscous liquid.[1][2][3]
e Boiling Point: 154-155 °C at 12 mmHg (approx. 279 °C at 760 mmHg).[1][2][3]
e Density: 1.04 + 0.1 g/cm? (Predicted).[1][2][3][4][5]

« Solubility: Soluble in organic solvents (DCM, THF, Ethyl Acetate, Ethanol); sparingly soluble
in water.[1][2][3]

o Chirality: The C2 carbon is a stereocenter.[1][2][3] CAS 16330-23-7 typically refers to the
racemic mixture unless specified as (R)- (CAS 1884556-77-7) or (S)-.[1][2][3]

Part 3: Synthesis & Production Workflows
Core Synthetic Strategy: Epoxide Ring Opening

The most robust synthesis involves the nucleophilic attack of a metalated phenylacetylide on
propylene oxide (methyloxirane).[1][2][3] This reaction is regioselective, favoring attack at the
less hindered carbon of the epoxide.[1][2][3]

Mechanism & Causality[1][2][3]
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 Activation: Phenylacetylene is deprotonated by a strong base (n-Butyllithium or
Ethylmagnesium bromide) to form the acetylide anion.[1][2][3]

» Nucleophilic Attack: The acetylide attacks the terminal carbon of propylene oxide.[1][2][3]

e Lewis Acid Catalysis (Optional but Recommended): The addition of Boron Trifluoride
Etherate (

) activates the epoxide oxygen, significantly lowering the activation energy and improving
yield.[1][2][3]

Visualization of Synthetic Pathway

Phenylacetylene n-BuLi, THF, -78°C > Lithium Phenylacetylide
(Ph-C=CH) (Ph-C=C-Li)

Nucleophilic Attack

Propylene Oxide Ring Opening > 5-Phenylpent-4-yn-2-ol
(Methyloxirane) (Racemic)

Activation v

—_
-
—_

-
-
-
-

BF3:-OEt2
(Lewis Acid)
Click to download full resolution via product page
Figure 1: Regioselective synthesis of 5-phenylpent-4-yn-2-ol via epoxide ring opening.

Part 4: Detailed Experimental Protocol

Objective: Synthesis of 5-phenylpent-4-yn-2-ol on a 10 mmol scale.

Reagents

e Phenylacetylene (1.02 g, 10 mmol)[1][2][3]
e n-Butyllithium (1.6 M in hexanes, 6.9 mL, 11 mmol)[1][2][3]

» Propylene Oxide (0.87 g, 15 mmol)[1][2][3]
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e (1.42 g, 10 mmol) - Handle with extreme care.[1][2][3]

e Anhydrous THF (30 mL)

Step-by-Step Methodology

* Inert Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and
rubber septum. Flush with Argon or Nitrogen.[1][2][3]

e Acetylide Formation: Add Phenylacetylene and anhydrous THF. Cool the solution to -78 °C
(Dry ice/Acetone bath).

o Deprotonation: Dropwise add n-BuLi over 15 minutes. Stir at -78 °C for 1 hour to ensure
complete formation of lithium phenylacetylide.[1][2][3]

o Causality: Low temperature prevents side reactions and degradation of the THF solvent by
n-BuLi.[1][2][3]

» Epoxide Addition: Add Propylene Oxide followed immediately by the dropwise addition of

[1][2](3]

o Note: The Lewis acid coordinates to the epoxide oxygen, making the ring more
electrophilic.[1][2][3]

e Reaction: Allow the mixture to warm slowly to -30 °C over 2 hours.
e Quench: Quench the reaction with saturated aqueous

solution (10 mL).

o Workup: Extract with Diethyl Ether (3 x 20 mL). Wash combined organics with brine, dry over

, and concentrate in vacuo.[1][2][3]

« Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 8:2) to yield
the pure alcohol.[1][2][3]

Part 5: Safety Data Sheet (MSDS) Core
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Hazard Classification (GHS):

Acute Toxicity, Oral: Category 4 (H302)[1][2][3]

Skin Corrosion/Irritation: Category 2 (H315)[1][2][3]

Serious Eye Damage/Irritation: Category 2A (H319)[1][2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335)[1][2][3]

Emergency Response Workflow

Exposure Incident

Route of| Entry

F——————————

Skin Contact Eye Contact Inhalation
Wash with soap & water Rinse cautiously with water Move to fresh air
(15 mins) Remove contacts Support breathing

Seek Medical Attention

(Show SDS)

Click to download full resolution via product page

Figure 2: Emergency response protocol for CAS 16330-23-7 exposure.

Handling & Storage

o Storage: Store in a cool, dry place (2—8 °C recommended). Keep container tightly closed.
Store under inert gas (Nitrogen/Argon) as alkynes can slowly oxidize or polymerize.[1][2][3]
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e Incompatibilities: Strong oxidizing agents, acid chlorides, acid anhydrides.[1][2][3]

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1][2][3] Work in a fume hood
to avoid inhalation of vapors.[1][2][3]

Part 6: Applications in Drug Development
Chiral Building Blocks via Kinetic Resolution

The racemic alcohol (CAS 16330-23-7) is a prime candidate for Enzymatic Kinetic Resolution
(EKR).[1][2][3] Lipases (e.g., Candida antarctica Lipase B, CAL-B) can selectively acetylate
one enantiomer, leaving the other as the pure alcohol.[1][2][3]

e Target: Production of (R)-5-phenylpent-4-yn-2-ol, a precursor for chiral lactones and
bioactive polyketides.[1][2][3]

Heterocyclic Synthesis

The 1,4-relationship between the alkyne and the hydroxyl group allows for metal-catalyzed
cyclizations:

o Dihydrofurans: Gold(l) or Silver(l) catalyzed cycloisomerization.[1][2][3]
e Pyrroles: Paal-Knorr type condensations after oxidation to the ketone.[1][2][3]

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 575750, 5-phenylpent-4-yn-2-ol.[1][2][3] Retrieved from [Link][1][2][3]

e Yamaguchi, M. et al. (1983).Alkylation of epoxides with lithium acetylides in the presence of
boron trifluoride etherate.[1][2][3]Tetrahedron Letters, 24(4), 391-394.[1][2][3] (Foundational
synthesis reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 1-Phenyl-1-pentyn-4-ol | C11H120 | CID 575750 - PubChem [pubchem.ncbi.nlm.nih.gov]
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5. (R)-5-phenylpent-4-yn-2-ol | 1884556-77-7 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14806127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

